(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[(3-methylphenoxy)acetyl]-4-piperidinol

• IUPAC Name: 1-[(3R,4R)-4-hydroxy-4-(2-methoxyethyl)-3-methylpiperidin-1-yl]-2-(3-methylphenoxy)ethanone
• InChI: InChI=1S/C18H27NO4/c1-14-5-4-6-16(11-14)23-13-17(20)19-9-7-18(21,8-10-22-3)15(2)12-19/h4-6,11,15,21H,7-10,12-13H2,1-3H3/t15-,18-/m1/s1
• InChI Key: JHRKKULYXGVTOW-CRAIPNDOSA-N
• Canonical SMILES: CC1CN(CCC1(CCOC)O)C(=O)COC2=CC=CC(=C2)C
• Isomeric SMILES: C[C@@H]1CN(CC[C@]1(CCOC)O)C(=O)COC2=CC=CC(=C2)C
• Molecular Formula: C18H27NO4
• Molecular Weight: 321.4 g/mol

Description

(3R*,4R*)-4-(2-methoxyethyl)-3-methyl-1-[(3-methylphenoxy)acetyl]-4-piperidinol is a chemical compound that has been extensively studied for its potential applications in scientific research. This compound is commonly referred to as MPA or MPAC and is a derivative of piperidine.

Mechanism of Action

The mechanism of action of MPA is not fully understood, but it is believed to involve the inhibition of the reuptake of dopamine, norepinephrine, and serotonin. This leads to an increase in the levels of these neurotransmitters in the synaptic cleft, which can have various effects on neuronal activity.
Biochemical and Physiological Effects:
MPA has been shown to have various biochemical and physiological effects, including an increase in dopamine, norepinephrine, and serotonin levels in the brain. This can lead to an increase in neuronal activity and can have various effects on behavior and mood. Additionally, MPA has been shown to have anticonvulsant properties, which can help prevent seizures.

Advantages and Limitations for Lab Experiments

MPA has several advantages for lab experiments, including its high potency and selectivity for dopamine, norepinephrine, and serotonin transporters. However, one limitation of MPA is its short half-life, which can make it difficult to study its long-term effects.

Future Directions

There are several future directions for the study of MPA, including the identification of its precise mechanism of action, the development of more potent and selective derivatives, and the investigation of its potential therapeutic applications in various neurological and psychiatric disorders. Additionally, further studies are needed to determine the long-term effects of MPA on neuronal activity and behavior.

Synthesis Methods

MPA can be synthesized using a multi-step process that involves the reaction of 3-methylphenol with phosgene to form 3-methylphenyl chloroformate. This intermediate is then reacted with 2-methoxyethylamine to form the corresponding carbamate. Finally, the carbamate is reduced using lithium aluminum hydride to produce MPA.

Scientific Research Applications

MPA has been studied for its potential applications in various areas of scientific research, including neuroscience, pharmacology, and toxicology. This compound has been shown to have an inhibitory effect on the reuptake of dopamine, norepinephrine, and serotonin, which makes it a potential candidate for the treatment of depression and anxiety disorders. Additionally, MPA has been shown to have anticonvulsant properties, which makes it a potential candidate for the treatment of epilepsy.